Cas no 80709-83-7 (Ethyl 2-bromo-4H-furo[3,2-b]pyrrole-5-carboxylate)

Ethyl 2-bromo-4H-furo[3,2-b]pyrrole-5-carboxylate is a brominated heterocyclic compound featuring a fused furopyrrole scaffold. Its structure incorporates both furan and pyrrole rings, making it a versatile intermediate in organic synthesis, particularly for the construction of complex heterocyclic systems. The presence of the bromo substituent at the 2-position enhances its reactivity, enabling selective functionalization via cross-coupling reactions or nucleophilic substitutions. The ethyl ester group further improves solubility and facilitates downstream derivatization. This compound is valuable in medicinal chemistry and materials science for the development of bioactive molecules or functional materials. Its well-defined reactivity and stability under standard conditions make it a reliable building block for synthetic applications.

Ethyl 2-bromo-4H-furo[3,2-b]pyrrole-5-carboxylate structure

80709-83-7 structure

Product Name:Ethyl 2-bromo-4H-furo[3,2-b]pyrrole-5-carboxylate

CAS No:80709-83-7

MF:C₉H₈BrNO₃

MW:258.06872177124

MDL:MFCD15730561

CID:840932

PubChem ID:12733394

Update Time:2025-06-07

Ethyl 2-bromo-4H-furo[3,2-b]pyrrole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-bromo-4H-furo[3,2-b]pyrrole-5-carboxylate
- methyl 2-bromo-4H-furo[3,2-b]pyrrole-5-carboxylate
- 2-BROMO-4H-FURO[3,2-B]PYRROLE-5-CARBOXYLIC ACID ETHYL ESTER
- Ethyl 2-bromo-4H-furo[3,2-b]pyrrole-5-carboxylate (ACI)
- 80709-83-7
- AS-68177
- MLBWLOCPAYJAFP-UHFFFAOYSA-N
- DTXSID10508421
- AKOS015935940
- DB-022592
- SY103696
- SCHEMBL6629755
- MFCD13251084
- MDL： MFCD15730561
- Inchi： 1S/C9H8BrNO3/c1-2-13-9(12)6-3-7-5(11-6)4-8(10)14-7/h3-4,11H,2H2,1H3
- InChI Key： MLBWLOCPAYJAFP-UHFFFAOYSA-N
- SMILES： O=C(C1NC2=C(OC(=C2)Br)C=1)OCC

Computed Properties

Exact Mass: 256.96876g/mol
Monoisotopic Mass: 256.96876g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 236
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 55.2Å²

Experimental Properties

Density: 1.662
Melting Point: 120 ºC

Ethyl 2-bromo-4H-furo[3,2-b]pyrrole-5-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M15820-1g	Ethyl 2-bromo-4H-furo[3,2-b]pyrrole-5-carboxylate	80709-83-7	97%	1g	￥2260.0	2022-04-27
eNovation Chemicals LLC	Y0996463-5g	methyl 2-bromo-4H-furo[3,2-b]pyrrole-5-carboxylate	80709-83-7	95%	5g	$1580	2024-08-02
eNovation Chemicals LLC	Y0996463-5g	methyl 2-bromo-4H-furo[3,2-b]pyrrole-5-carboxylate	80709-83-7	95%	5g	$1080	2025-02-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1742983-1g	Ethyl 2-bromo-4h-furo[3,2-b]pyrrole-5-carboxylate	80709-83-7	98%	1g	￥3150.00	2024-07-28
eNovation Chemicals LLC	Y0996463-5g	methyl 2-bromo-4H-furo[3,2-b]pyrrole-5-carboxylate	80709-83-7	95%	5g	$1080	2025-02-24

Ethyl 2-bromo-4H-furo[3,2-b]pyrrole-5-carboxylate Production Method

Production Method 1

637-81-0

1899-24-7

80709-83-7

Reaction Conditions

Reference

Furan derivatives. CLVIII. Synthesis and reactions of substituted furo[3,2-b]pyrrole derivatives

Krutosikova, Alzbeta; et al, Collection of Czechoslovak Chemical Communications, 1981, 46(10), 2564-72

Production Method 2

80709-83-7

Reaction Conditions

1.1 Solvents: Toluene ; reflux; 2 h, reflux

Reference

Structural Optimizations of Thieno[3,2-b]pyrrole Derivatives for the Development of Metabolically Stable Inhibitors of Chikungunya Virus

Ching, Kuan-Chieh; et al, Journal of Medicinal Chemistry, 2017, 60(7), 3165-3186

Production Method 3

80709-83-7

Reaction Conditions

Reference

Furan derivatives. CLVIII. Synthesis and reactions of substituted furo[3,2-b]pyrrole derivatives

Krutosikova, Alzbeta; et al, Collection of Czechoslovak Chemical Communications, 1981, 46(10), 2564-72

Production Method 4

637-81-0

1899-24-7

80709-83-7

Reaction Conditions

1.1 Reagents: Sodium ethoxide Solvents: Ethanol , Tetrahydrofuran ; -10 °C; 2.5 h, -10 °C
1.2 Reagents: Ammonium chloride Solvents: Water ; 5 min, -10 °C
2.1 Solvents: Toluene ; reflux; 2 h, reflux

Reference

Structural Optimizations of Thieno[3,2-b]pyrrole Derivatives for the Development of Metabolically Stable Inhibitors of Chikungunya Virus

Ching, Kuan-Chieh; et al, Journal of Medicinal Chemistry, 2017, 60(7), 3165-3186